3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride

• IUPAC Name: 3-[3-(2,6-dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C16H23NO3.ClH/c1-13-10-17(11-14(2)20-13)7-4-8-19-16-6-3-5-15(9-16)12-18;/h3,5-6,9,12-14H,4,7-8,10-11H2,1-2H3;1H
• InChI Key: HLSIOTMCBVQDOS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCCOC2=CC=CC(=C2)C=O.Cl
• Molecular Formula: C16H24ClNO3
• Molecular Weight: 313.82 g/mol

Description

It is often used in research settings and is available from suppliers like ChemBridge Corporation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride typically involves the reaction of 3-(2,6-Dimethylmorpholin-4-yl)propoxy with benzaldehyde under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride form.

Chemical Reactions Analysis

Types of Reactions

3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form alcohols or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols.

Scientific Research Applications

3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Biology: Studied for its potential effects on biological systems and pathways.

Medicine: Investigated for its potential therapeutic properties and interactions with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde
• 2-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]-3-methoxybenzaldehyde

Uniqueness

3-[3-(2,6-Dimethylmorpholin-4-yl)propoxy]benzaldehyde;hydrochloride is unique due to its specific structure and the presence of the dimethylmorpholinyl group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific research applications where other similar compounds may not be as effective .